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Compound of Interest

Compound Name: 3-Methoxy-2(1H)-pyridone

Cat. No.: B1346937

This document provides essential safety and logistical information for the proper disposal of 3-
Methoxy-2(1H)-pyridone (CAS No. 20928-63-6), intended for researchers, scientists, and
drug development professionals. The following procedures are designed to ensure the safe
handling and disposal of this chemical in a laboratory setting.

Immediate Safety and Hazard Information

3-Methoxy-2(1H)-pyridone is a chemical that requires careful handling. Based on its hazard
classifications, appropriate personal protective equipment (PPE) must be worn at all times.

Hazard ldentification and Personal Protective Equipment (PPE)
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Hazard GHS Hazard . .
o Pictogram Required PPE
Classification Statement
Chemical-resistant
Acute Toxicity, Oral H302: Harmful if pictogram: gloves, Lab coat,

(Category 4) swallowed

"Exclamation Mark"

Safety glasses with

side shields

H315: Causes skin

irritation

Skin Irritation

(Category 2)

pictogram:

"Exclamation Mark"

Chemical-resistant

gloves, Lab coat

Eye Irritation H319: Causes serious

(Category 2) eye irritation

pictogram:

"Exclamation Mark"

Safety glasses with

side shields or

goggles

Specific Target Organ

Toxicity — Single
H335: May cause
Exposure (Category ) o
) respiratory irritation
3), Respiratory

System

pictogram:

"Exclamation Mark"

Dust mask type N95
(US) or equivalent,
Use in a well-
ventilated area or

fume hood

Disposal Workflow

The proper disposal of 3-Methoxy-2(1H)-pyridone follows a structured process to ensure
safety and regulatory compliance. The following diagram illustrates the key steps from initial

handling to final disposal.

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://www.benchchem.com/product/b1346937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Figure 1. Disposal Workflow for 3-Methoxy-2(1H)-pyridone
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Caption: Disposal workflow for 3-Methoxy-2(1H)-pyridone.
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Step-by-Step Disposal Procedures

The disposal of 3-Methoxy-2(1H)-pyridone and its contaminated containers must be
conducted in accordance with institutional policies and local, state, and federal regulations.

1. Personal Protective Equipment (PPE)

o Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile),
and safety glasses with side shields or goggles.

e When handling the solid form, a dust mask (N95 or equivalent) is necessary to prevent
respiratory irritation.

2. Waste Segregation

e Solid Waste: Unused or expired 3-Methoxy-2(1H)-pyridone should be collected as solid
chemical waste. Do not mix with other waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

o Contaminated Materials: Any materials that have come into contact with 3-Methoxy-2(1H)-
pyridone, such as weighing paper, gloves, and pipette tips, should be considered
contaminated waste. These items must be disposed of as hazardous waste.

3. Waste Container and Labeling

e Place solid 3-Methoxy-2(1H)-pyridone and contaminated materials into a designated,
sealable, and chemically compatible hazardous waste container.

e The container must be clearly labeled with a hazardous waste tag. The label should include:
o The full chemical name: "3-Methoxy-2(1H)-pyridone"
o CAS Number: "20928-63-6"

o The associated hazards (e.g., "Harmful if swallowed," "Causes skin and eye irritation,"
"May cause respiratory irritation”).[1][2]

4., Storage
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o Store the sealed waste container in a designated and secure hazardous waste accumulation

area.

e This area should be well-ventilated and away from incompatible materials. The storage class
for this chemical is 11 (Combustible Solids).

5. Final Disposal

e The disposal of the waste container must be handled by a certified hazardous waste
disposal contractor. Contact your institution's EHS office to arrange for pickup and disposal.

» Do not attempt to dispose of this chemical down the drain or in regular trash.

e The general recommendation is to "Dispose of contents/container to an appropriate
treatment and disposal facility in accordance with applicable laws and regulations, and
product characteristics at time of disposal."[1]

6. Record Keeping

e Maintain accurate records of the amount of 3-Methoxy-2(1H)-pyridone disposed of and the
date of disposal, in accordance with your institution's protocols.

Disclaimer: The disposal procedures outlined above are a general guide. It is imperative to
consult your institution's specific safety protocols and your local and national environmental
regulations to ensure full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. echemi.com [echemi.com]

e 2. 3-Methoxy-2-pyridone | C6H7NO2 | CID 88731 - PubChem [pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.echemi.com/sds/3-methoxy-2-methyl-1h-pyridin-4-one-pd1805144098.html
https://www.benchchem.com/product/b1346937?utm_src=pdf-body
https://www.benchchem.com/product/b1346937?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/3-methoxy-2-methyl-1h-pyridin-4-one-pd1805144098.html
https://pubchem.ncbi.nlm.nih.gov/compound/88731
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Proper Disposal Procedures for 3-Methoxy-2(1H)-
pyridone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346937#3-methoxy-2-1h-pyridone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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